![molecular formula C24H18N2O5 B2941375 3-benzamido-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-benzofuran-2-carboxamide CAS No. 888465-93-8](/img/structure/B2941375.png)
3-benzamido-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-benzofuran-2-carboxamide
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Description
3-benzamido-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-benzofuran-2-carboxamide is a chemical compound that has gained significant attention in the scientific research community due to its potential use in various applications.
Scientific Research Applications
Synthesis and Characterization
A significant area of research involves the synthesis and structural characterization of benzofuran and benzodioxin derivatives. Studies detail the synthesis of benzofuran carboxamide derivatives and their evaluation for various activities. For instance, benzofuran-2-carboxamide derivatives have been synthesized and characterized using NMR, IR, Mass, and X-ray crystallographic techniques, aiming to develop new bioactive chemical entities with antimicrobial, anti-inflammatory, and radical scavenging activities (Lavanya, Sribalan, & Padmini, 2017). Additionally, novel synthesis methods have been developed for 3-hydroxy-2,3-dihydro-1,4-benzodioxin-2-carboxamides and 3-aminomethylene-1,4-benzodioxin-2(3H)-one derivatives, highlighting potential therapeutic applications through the modification of the benzodioxin ring (Bozzo, Pujol, Solans, & Font‐Bardia, 2003).
Biological Evaluation
Benzofuran and benzodioxin derivatives have been evaluated for various biological activities. Compounds featuring the benzofuran motif have demonstrated potent butyrylcholinesterase inhibitory activity, presenting potential therapeutic applications in neurodegenerative diseases such as Alzheimer's (Abedinifar et al., 2018). Moreover, the antimicrobial screening of novel series integrating benzofuran moieties with other heterocyclic rings has provided insights into developing new antimicrobial agents (Idrees et al., 2020).
Potential Therapeutic Applications
The research extends into potential therapeutic applications, where benzofuran derivatives have been investigated as anti-inflammatory and analgesic agents. Novel synthetic pathways have enabled the development of benzofuran-2-carboxamide derivatives bearing significant anti-inflammatory, analgesic, and antipyretic properties (Xie et al., 2014). This suggests that derivatives of the benzofuran and benzodioxin families could offer valuable leads for developing new therapeutic agents.
properties
IUPAC Name |
3-benzamido-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-benzofuran-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H18N2O5/c27-23(15-6-2-1-3-7-15)26-21-17-8-4-5-9-18(17)31-22(21)24(28)25-16-10-11-19-20(14-16)30-13-12-29-19/h1-11,14H,12-13H2,(H,25,28)(H,26,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QPSZFRXWBANUKK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC2=C(O1)C=CC(=C2)NC(=O)C3=C(C4=CC=CC=C4O3)NC(=O)C5=CC=CC=C5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H18N2O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
414.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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